Cas no 566158-43-8 (Pyrimidine, 5-bromo-2-[4-(1-methylethyl)-1-piperazinyl]-)

• Product Name: Pyrimidine, 5-bromo-2-[4-(1-methylethyl)-1-piperazinyl]-
• CAS No: 566158-43-8
• MF: C₁₁H₁₇BrN₄
• MW: 285.183480978012
• CID: 348349
• PubChem ID: 53510489
• Update Time: 2025-04-19

Pyrimidine, 5-bromo-2-[4-(1-methylethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-2-[4-(1-methylethyl)-1-piperazinyl]-
• 5-bromo-2-(4-propan-2-ylpiperazin-1-yl)pyrimidine
• 5-Bromo-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidine
• AKOS010194884
• Z644171722
• SCHEMBL1743222
• CS-0276710
• 566158-43-8
• EN300-363521
• 5-BROMO-2-(4-ISOPROPYLPIPERAZIN-1-YL)PYRIMIDINE
• DTXSID40705481

• Inchi： 1S/C11H17BrN4/c1-9(2)15-3-5-16(6-4-15)11-13-7-10(12)8-14-11/h7-9H,3-6H2,1-2H3
• InChI Key： ZXIAZGFVKDPFJJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 284.06381
• Monoisotopic Mass: 284.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26